BENGHE Foundational & Exploratory

Check Availability & Pricing

Vinyltriethoxysilane CAS number 78-08-0

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Vinyltriethoxysilane

Cat. No.: B1683064

An In-depth Technical Guide to Vinyltriethoxysilane (CAS 78-08-0)

Introduction

Vinyltriethoxysilane (VTES), with the Chemical Abstracts Service (CAS) number 78-08-0, is a
bifunctional organosilicon compound.[1] It possesses a reactive vinyl group and three
hydrolyzable ethoxy groups, making it a versatile molecule widely utilized in scientific research
and industrial applications.[1][2] This dual functionality allows VTES to act as a bridge between
organic and inorganic materials, primarily serving as a coupling agent, adhesion promoter,
crosslinking agent, and surface modifier.[2][3][4] Its ability to enhance the bond between
polymers and inorganic surfaces like glass, metals, and minerals makes it invaluable in the
manufacturing of composites, coatings, and sealants.[2][5] This guide provides a
comprehensive technical overview of VTES, including its properties, synthesis, mechanisms of
action, and detailed experimental protocols for its application, aimed at researchers, scientists,
and professionals in drug development.

Chemical and Physical Properties

Vinyltriethoxysilane is a colorless to pale yellow liquid with a characteristic mild, fruity odor.[6]
[7] It is soluble in many common organic solvents.[3] The key physical and chemical properties
of VTES are summarized in the tables below.

Table 1: General Properties and Identifiers
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Property Value Reference(s)
CAS Number 78-08-0 [1]
IUPAC Name Ethenyl(triethoxy)silane [1][8]

Triethoxyvinylsilane, VTES,
Synonyms . . [41[51[7]
(Triethoxysilyl)ethylene

Molecular Formula CsH1s803Si [1][6]
Molecular Weight 190.31 g/mol [1][7]
EC Number 201-081-7 [9][10]

| InChl Key | FWDBOZPQNFPOLF-UHFFFAOYSA-N |[1][6] |

Table 2: Physical and Chemical Properties

Property Value Reference(s)

Colorless transparent

Appearance liquid [5]16]
Density 0.903 g/mL at 25 °C [1][10]
Boiling Point 160-161 °C [1105][11]
Melting Point -92 °C [8]

Flash Point 34 °C (closed cup) [10]
Vapor Pressure 2.28 mmHg [7]
Refractive Index n20/D 1.398 [10][11]

| Solubility | Miscible with organic solvents; hydrolyzes in water [[3][11] |

Synthesis of Vinyltriethoxysilane

The industrial production of Vinyltriethoxysilane typically follows two primary pathways. The
most common method involves the alcoholysis (esterification) of vinyltrichlorosilane with
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ethanol.[12][13] An alternative route is the platinum-catalyzed hydrosilylation reaction between
acetylene and an appropriate hydrosilane, such as triethoxysilane.[14]
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Caption: Primary synthesis pathways for Vinyltriethoxysilane (VTES).

Mechanism of Action: Hydrolysis and Condensation

The utility of VTES as a coupling agent stems from its dual reactivity. The ethoxy groups
attached to the silicon atom are susceptible to hydrolysis in the presence of water, forming
reactive silanol (Si-OH) groups and releasing ethanol as a byproduct.[2][6] These silanol
groups can then undergo condensation reactions. They can condense with hydroxyl groups on
the surface of inorganic substrates (like glass or metal oxides) to form stable covalent Si-O-
Substrate bonds.[15][16] Additionally, they can self-condense with other silanol groups to form
a durable siloxane (Si-O-Si) network at the interface.[6][15] Simultaneously, the vinyl group of
the VTES molecule is available to react—via polymerization or grafting—with an organic
polymer matrix.[2][3] This creates a robust covalent bridge between the inorganic and organic
phases, enhancing adhesion and improving the overall mechanical and chemical properties of
the composite material.[3][16]
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Caption: Hydrolysis and condensation mechanism of VTES as a coupling agent.

Key Applications

VTES is a versatile chemical used across numerous fields:

o Adhesion Promoter: It significantly improves the bonding between organic polymers and

inorganic substrates such as glass, metals, and fillers.[2][4][5]

o Crosslinking Agent: VTES is used to create cross-linked polymers, such as cross-linked
polyethylene (PEX), which is used for electrical insulation and pipes.[1][17] The moisture-
curable nature of the alkoxysilane groups allows for the formation of stable silicon-oxygen-

silicon bonds that cross-link the material.[1]
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» Surface Modifier: It is used to treat surfaces to enhance compatibility with polymers, improve
dispersibility of fillers, and impart properties like water repellency.[2][5][18]

e Polymer Synthesis: VTES can be used as a monomer or co-monomer in the synthesis of
polymers to create materials with improved adhesion and moisture-crosslinking capabilities.
[1][11][19]

e Moisture Scavenger: Due to its rapid reaction with water, VTES is employed as a moisture
scavenger in sealant and adhesive formulations to prevent premature curing and improve
shelf life.[20]

Experimental Protocols

Detailed methodologies are crucial for reproducible scientific outcomes. The following section
outlines key experimental protocols involving VTES.

Surface Modification of Silica Nanoparticles with VTES

This protocol describes the covalent attachment of vinyl groups to the surface of pre-
synthesized silica nanoparticles (SNPs), a common step in preparing functionalized materials
for applications like drug delivery.[21]

Workflow Diagram:

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://polysciences.com/products/vinyltriethoxysilane-100g
https://www.chemimpex.com/products/27202
https://www.jmmm.material.chula.ac.th/index.php/jmmm/article/download/214/241
https://en.wikipedia.org/wiki/Vinyltriethoxysilane
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1137130.htm
https://lanyachem.com/218.html
https://www.hengdasilane.com/vinyl-silane/Vinyltriethoxysilane
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Vinylethoxysilane_for_Surface_Modification_of_Silica_Nanoparticles.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683064?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Start: Pre-synthesized
Silica Nanoparticles (SNPs)

1. Disperse SNPs in
Anhydrous Toluene/Ethanol

2. Add Vinyltriethoxysilane (VTES)
to the suspension

3. Reflux mixture with stirring
(e.g., 12-24 hours)
under inert atmosphere

\

4. Cool reaction mixture
to room temperature

5. Collect functionalized SNPs
by centrifugation

6. Wash nanoparticles thoroughly
with Toluene/Ethanol

7. Dry modified nanoparticles
under vacuum

End: Vinyl-Functionalized
Silica Nanoparticles

Click to download full resolution via product page
Caption: Workflow for the surface functionalization of silica nanoparticles using VTES.

Methodology:

« Dispersion: Disperse a known quantity of pre-synthesized silica nanoparticles in an
anhydrous solvent such as toluene or ethanol within a reaction flask.[21]

« Silane Addition: Add the desired amount of Vinyltriethoxysilane to the nanoparticle
suspension. The quantity can be adjusted to control the density of surface functionalization.
[21] An optional catalyst, such as triethylamine, can be added to facilitate the reaction.[21]
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e Reaction: Reflux the mixture under an inert atmosphere (e.g., nitrogen or argon) with
constant stirring for 12 to 24 hours.[21]

e Cooling and Collection: Allow the reaction to cool to room temperature. The vinyl-
functionalized silica nanoparticles are then collected via centrifugation.[21]

e Washing: To remove unreacted silane and byproducts, wash the collected nanopatrticles
thoroughly with fresh toluene or ethanol. This step may be repeated multiple times.[21]

» Drying: Dry the final product under vacuum to obtain the surface-modified nanoparticles as a
powder.[21]

Surface Modification of Polyester Fabrics with VTES for
Water Repellency

This protocol details a method to increase the hydrophobicity of polyester fabric surfaces.[18]
Methodology:

o Emulsion Preparation: Prepare an aqueous emulsion of VTES. In a typical procedure, a
calculated amount of VTES (e.g., 10-40% v/v) is added to a 0.1% (w/v) aqueous solution of
an emulsifying agent like cetyltrimethylammonium bromide (CTAB).[18]

 Stirring: Stir the solution vigorously at room temperature for approximately 1 hour to ensure a
stable emulsion.[18]

o Impregnation: Impregnate the polyester fabric with the VTES emulsion using a padder,
aiming for a specific wet pick-up percentage (e.g., 95%).[18]

o Curing: Cure the treated fabric in an oven at 150°C for 15 minutes. During this step, the
VTES hydrolyzes and condenses to form a water-repellent siloxane network on the fabric
surface.[18]

Safety and Handling

Vinyltriethoxysilane is a flammable liquid and vapor and can cause eye irritation.[9][22]
Proper safety precautions are essential during its handling and storage.
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Table 3: Safety Information

Hazard Information

GHS Pictograms

Precautionary Measures

Flame, Exclamation Mark

Reference(s)

[10][23]

Hazard Statements

H226: Flammable liquid and
vapour. H319: Causes serious
eye irritation. H335: May cause

respiratory irritation.

[110]

Handling

Handle in a well-ventilated
area. Wear protective gloves,
clothing, and eye/face
protection. Keep away from
heat, sparks, and open flames.
Use non-sparking tools and
take measures to prevent

static discharge.

[23][24]

Storage

Store in a cool, dry, and well-
ventilated place. Keep the
container tightly closed. Store
away from incompatible
materials and sources of

ignition.

[23][24]

First Aid (Eyes)

Rinse cautiously with water for
several minutes. Remove
contact lenses if present and
easy to do. Continue rinsing

and seek medical attention.

[1122]

| First Aid (Skin) | Take off contaminated clothing immediately. Rinse skin with plenty of water. |

[23] |

On contact with water or moisture, VTES liberates ethanol, which can have chronic effects on

the central nervous system with prolonged exposure.[22]
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Conclusion

Vinyltriethoxysilane (CAS 78-08-0) is a highly versatile organosilane that serves as a critical
molecular bridge in the field of materials science. Its unique bifunctional nature allows for the
effective coupling of inorganic and organic materials, leading to significant improvements in
adhesion, durability, and other performance characteristics of composites, coatings, and
sealants. The ability to tailor surface properties and create cross-linked polymer networks
underscores its importance in both industrial manufacturing and advanced scientific research. A
thorough understanding of its chemical properties, reaction mechanisms, and handling
requirements, as detailed in this guide, is paramount for its safe and effective application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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